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Compound of Interest

Compound Name: 9(E)-Elaidyl acetate

CAS No.: 693-80-1

Cat. No.: B1240334

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9(E)-Elaidyl acetate is the acetate ester of elaidyl alcohol. As a derivative of elaidic acid, a

trans-unsaturated fatty acid, its handling, storage, and application in research require careful

consideration of its chemical properties and potential biological effects. These application notes

provide detailed guidelines for the proper storage, handling, and use of 9(E)-elaidyl acetate in

a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 9(E)-Elaidyl acetate is provided in

the table below.
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Property Value Reference

Synonyms
(E)-9-Octadecenyl acetate, 9-

Octadecen-1-ol acetate (E)-
[1]

CAS Number 22147-38-2 [1]

Molecular Formula C₂₀H₃₈O₂ [1]

Molecular Weight 310.52 g/mol [1]

Appearance
Neat (liquid or solid, depending

on temperature)
[1]

Purity >99% [1]

Handling and Storage Guidelines
Proper handling and storage are crucial to maintain the integrity and stability of 9(E)-Elaidyl
acetate.

Safety Precautions
While a specific Safety Data Sheet (SDS) for 9(E)-Elaidyl acetate is not readily available,

general safety precautions for handling long-chain fatty acid esters should be followed. Based

on information for related compounds such as elaidic acid and ethyl acetate, the following

precautions are recommended:

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of any potential vapors.

Spills: In case of a spill, absorb the material with an inert absorbent material and dispose of it

according to local regulations. Avoid direct contact with skin and eyes.

Fire Safety: Keep away from heat, sparks, and open flames. Use a dry chemical, carbon

dioxide, or alcohol-resistant foam fire extinguisher.
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Storage Conditions
Long-term stability of unsaturated esters like 9(E)-Elaidyl acetate is best maintained under

controlled conditions to prevent degradation through oxidation, hydrolysis, and polymerization.

Parameter Recommended Condition Rationale

Temperature Freezer (-20°C)
To minimize chemical

degradation and oxidation.

Atmosphere
Inert gas (e.g., argon or

nitrogen)

To prevent oxidation of the

unsaturated double bond.

Container
Tightly sealed, amber glass

vial

To protect from light and

moisture.

Purity Checks Every 6-12 months
To ensure the integrity of the

compound over time.

Note: While specific quantitative stability data for 9(E)-Elaidyl acetate is not available in the

public domain, the general guidelines for long-chain unsaturated esters strongly recommend

these storage conditions to ensure compound integrity.

Experimental Protocols
Protocol for Preparation of Stock Solutions
Due to its hydrophobic nature, 9(E)-Elaidyl acetate is insoluble in aqueous solutions. The

following protocol outlines a general method for preparing stock solutions for use in cell culture

and other biological assays.

Materials:

9(E)-Elaidyl acetate

Anhydrous ethanol or dimethyl sulfoxide (DMSO)

Sterile, fatty acid-free bovine serum albumin (BSA) solution (e.g., 10% w/v in phosphate-

buffered saline, PBS)
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Sterile microcentrifuge tubes or glass vials

Vortex mixer

Water bath or incubator at 37°C

Procedure:

Initial Dissolution: In a sterile container, dissolve a known weight of 9(E)-Elaidyl acetate in a

minimal amount of anhydrous ethanol or DMSO to create a concentrated primary stock

solution (e.g., 100 mM).

Complexation with BSA: a. Warm the fatty acid-free BSA solution to 37°C. b. While vortexing

the BSA solution, slowly add the desired volume of the primary stock solution to achieve the

final desired concentration of the working stock solution. The final concentration of the

organic solvent should be kept to a minimum (ideally ≤0.1%) to avoid cellular toxicity. c.

Incubate the mixture at 37°C for 30-60 minutes with occasional vortexing to ensure complete

complexation of the elaidyl acetate to the BSA.

Sterilization and Storage: a. Sterilize the final BSA-complexed stock solution by passing it

through a 0.22 µm syringe filter. b. Aliquot the sterile stock solution into sterile tubes and

store at -20°C for long-term use or at 4°C for short-term use (up to one week).
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Stock Solution Preparation Workflow

Start: Weigh 9(E)-Elaidyl Acetate

Dissolve in Ethanol/DMSO
(Primary Stock)

Add Primary Stock to BSA
(Vortexing)

Warm Fatty Acid-Free BSA Solution (37°C)

Incubate at 37°C for 30-60 min

Sterile Filter (0.22 µm)

Aliquot and Store
(-20°C or 4°C)

End: Ready-to-use Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing 9(E)-Elaidyl acetate stock solutions.

Biological Activity and Signaling Pathways
Presumed Metabolism of 9(E)-Elaidyl Acetate
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It is widely understood that esterases and lipases present in cells and tissues hydrolyze fatty

acid esters to their corresponding fatty acid and alcohol. Therefore, it is presumed that 9(E)-
Elaidyl acetate is metabolized intracellularly to elaidic acid and ethanol. The primary biological

effects of 9(E)-Elaidyl acetate are therefore expected to be mediated by its metabolite, elaidic

acid.

Cellular Metabolism of 9(E)-Elaidyl Acetate

9(E)-Elaidyl Acetate Hydrolysis
(Esterases/Lipases)

Elaidic Acid

Ethanol

Click to download full resolution via product page

Caption: Presumed intracellular hydrolysis of 9(E)-Elaidyl acetate.

Potential Signaling Pathways of Elaidic Acid
Elaidic acid, the primary metabolite of 9(E)-elaidyl acetate, is known to influence lipid

metabolism and cellular stress pathways. Research on elaidic acid has shown that it can

modulate the expression of genes involved in cholesterol synthesis and fatty acid metabolism.

The diagram below illustrates a potential signaling pathway affected by elaidic acid, based on

published literature.
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Potential Signaling Pathway of Elaidic Acid

Elaidic Acid

Altered Lipid
Metabolism Genes

Upregulation of
Cholesterol Synthesis

Membrane Phospholipid
Remodeling

Altered Cellular
Function

Click to download full resolution via product page

Caption: Potential cellular effects of elaidic acid.

Conclusion
The proper handling and storage of 9(E)-Elaidyl acetate are essential for maintaining its

quality and obtaining reliable experimental results. Researchers should adhere to the safety

and storage guidelines outlined in these notes. The provided protocols offer a starting point for

the use of this compound in experimental settings. Given its likely metabolism to elaidic acid,

the biological effects of 9(E)-Elaidyl acetate are presumed to be primarily mediated by this

trans-fatty acid. Further research is needed to fully elucidate the specific cellular effects and

metabolic fate of 9(E)-Elaidyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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